Cas no 1803665-88-4 (3-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine
• CAS No: 1803665-88-4
• MF: C₇H₃F₆N
• MW: 215.095842599869
• CID: 4921709
• Update Time: 2025-06-12

3-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F6N/c8-5-3(6(9)10)1-14-2-4(5)7(11,12)13/h1-2,6H
• InChI Key： MZOFUGIOYFPZDB-UHFFFAOYSA-N
• SMILES： FC1C(=CN=CC=1C(F)(F)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 3-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine

Research Briefing on 3-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine (CAS: 1803665-88-4)

3-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine (CAS: 1803665-88-4) is a fluorinated pyridine derivative that has garnered significant attention in the chemical biology and pharmaceutical industries due to its unique structural properties and potential applications. This compound, characterized by its trifluoromethyl and difluoromethyl substituents, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in the synthesis of agrochemicals, pharmaceuticals, and specialty materials. Recent studies have explored its utility in drug discovery, particularly in the development of novel bioactive molecules targeting various diseases.

In the context of pharmaceutical research, 3-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine has been investigated for its role as a key building block in the synthesis of small-molecule inhibitors. Its fluorine-rich structure enhances the metabolic stability and bioavailability of resulting compounds, which is crucial for drug candidates. A 2023 study published in the Journal of Medicinal Chemistry highlighted its incorporation into a series of kinase inhibitors, demonstrating improved potency and selectivity against specific cancer-related targets. The study emphasized the compound's ability to modulate electronic and steric properties, thereby optimizing drug-receptor interactions.

Beyond pharmaceuticals, this compound has also found applications in agrochemical research. A recent report in Pest Management Science detailed its use in the development of next-generation herbicides. The trifluoromethyl group, in particular, was shown to enhance herbicidal activity by interfering with key enzymatic pathways in weeds. Field trials indicated that derivatives of 3-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine exhibited superior efficacy and reduced environmental persistence compared to traditional herbicides, aligning with the growing demand for sustainable agricultural solutions.

The synthesis and scalability of 3-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine have also been a focus of recent research. A 2024 paper in Organic Process Research & Development presented an optimized synthetic route that improves yield and reduces waste, addressing previous challenges in large-scale production. The authors employed a novel catalytic system to achieve selective fluorination, which minimized byproducts and enhanced cost-effectiveness. This advancement is expected to facilitate broader adoption of the compound in industrial applications.

In conclusion, 3-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine (CAS: 1803665-88-4) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its unique fluorination pattern and synthetic adaptability continue to drive innovation across multiple disciplines. Future studies are likely to explore its potential in additional therapeutic areas and sustainable chemical processes, further solidifying its importance in the field.